Cas no 172648-43-0 (6-Isopropoxy-N2-methylpyridine-2,3-diamine)

• Product Name: 6-Isopropoxy-N2-methylpyridine-2,3-diamine
• CAS No: 172648-43-0
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 1091694
• PubChem ID: 10821269
• Update Time: 2025-07-22

6-Isopropoxy-N2-methylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Isopropoxy-N2-methylpyridine-2,3-diamine
• 2-N-methyl-6-propan-2-yloxypyridine-2,3-diamine
• WRCUMGQPIXBMTI-UHFFFAOYSA-N
• SCHEMBL7823093
• 3-amino-6-isopropoxy-2-methylaminopyridine
• 3-amino-6-isopropoxy- 2-methylaminopyridine
• 172648-43-0

• Inchi： 1S/C9H15N3O/c1-6(2)13-8-5-4-7(10)9(11-3)12-8/h4-6H,10H2,1-3H3,(H,11,12)
• InChI Key： WRCUMGQPIXBMTI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(NC)N=1)N)C(C)C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.2Ų

Additional information on 6-Isopropoxy-N2-methylpyridine-2,3-diamine

Introduction to 6-Isopropoxy-N2-methylpyridine-2,3-diamine (CAS No. 172648-43-0)

6-Isopropoxy-N2-methylpyridine-2,3-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 172648-43-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and industrial applications. The unique structural features of 6-Isopropoxy-N2-methylpyridine-2,3-diamine, including its isopropoxy and methyl substituents on the pyridine ring, as well as the presence of two amino groups at the 2 and 3 positions, contribute to its distinctive chemical properties and reactivity.

The synthesis and application of 6-Isopropoxy-N2-methylpyridine-2,3-diamine have been explored in several cutting-edge research areas. One of the most notable applications is in the development of novel pharmaceutical intermediates. Pyridine derivatives are frequently employed as key structural motifs in drug design due to their ability to interact with biological targets such as enzymes and receptors. The presence of both amino groups in 6-Isopropoxy-N2-methylpyridine-2,3-diamine allows for further functionalization, making it a valuable building block for constructing more complex molecules with potential therapeutic benefits.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases. The structural framework of 6-Isopropoxy-N2-methylpyridine-2,3-diamine has been investigated as a scaffold for creating inhibitors targeting kinases and other enzymes involved in cancer progression. Studies have demonstrated that modifications at the 6-position, such as the isopropoxy group, can enhance binding affinity and selectivity towards specific biological targets. This has opened up new avenues for drug discovery efforts aimed at developing more effective and less toxic therapeutic agents.

Additionally, 6-Isopropoxy-N2-methylpyridine-2,3-diamine has found utility in materials science and catalysis. The compound's ability to act as a ligand or intermediate in metal-catalyzed reactions has been explored in various synthetic protocols. For instance, it has been used in cross-coupling reactions where its nitrogen-rich structure facilitates coordination with transition metals, thereby promoting efficient bond formation between organic fragments. Such reactions are pivotal in constructing complex organic molecules with applications ranging from agrochemicals to advanced materials.

The isopropoxy group at the 6-position of 6-Isopropoxy-N2-methylpyridine-2,3-diamine plays a crucial role in modulating its physicochemical properties. This substituent not only influences solubility and stability but also participates in hydrogen bonding interactions, which are critical for molecular recognition processes. The N2-methyl group further enhances the compound's versatility by providing an additional site for functionalization or interaction with biological systems. These features make 6-Isopropoxy-N2-methylpyridine-2,3-diamine a promising candidate for designing molecules with tailored properties for specific applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 6-Isopropoxy-N2-methylpyridine-2,3-diamine's behavior. Molecular modeling studies have revealed insights into its binding modes with biological targets and have guided the optimization of its structure for improved efficacy. These computational approaches are increasingly integrated into drug discovery pipelines, allowing researchers to predict and fine-tune molecular properties before experimental validation. This synergy between theory and experiment has accelerated the development of novel compounds like 6-Isopropoxy-N2-methylpyridine-2,3-diamine.

The role of pyridine derivatives in medicinal chemistry continues to expand with each passing year. The versatility of these compounds lies in their ability to be modified at multiple positions while retaining core structural integrity. This adaptability has made them indispensable tools in synthetic chemists' arsenals. As research progresses, new derivatives like 6-Isopropoxy-N2-methylpyridine-2,3-diamine are likely to emerge as key components in next-generation therapeutics.

In conclusion,6-Isopropoxy-N2-methylpyridine-2,3-diamine (CAS No. 172648-43-0) represents a significant advancement in the field of organic chemistry and pharmaceutical sciences. Its unique structural features and diverse applications underscore its importance as a building block for drug discovery and material science innovations. As our understanding of molecular interactions deepens，compounds such as this will continue to play a pivotal role in shaping the future of medicine and technology.